Cas no 2580214-11-3 (3-iodo-1H,4H,6H-furo3,4-cpyrazole)

• Product Name: 3-iodo-1H,4H,6H-furo3,4-cpyrazole
• CAS No: 2580214-11-3
• MF: C₅H₅IN₂O
• MW: 236.010473012924
• MDL: MFCD33019909
• CID: 5671953
• PubChem ID: 155858446
• Update Time: 2025-11-01

3-iodo-1H,4H,6H-furo3,4-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 3-iodo-1H,4H,6H-furo[3,4-c]pyrazole
• EN300-27149978
• 2580214-11-3
• 3-Iodo-4,6-dihydro-1H-furo[3,4-c]pyrazole
• 1H-Furo[3,4-c]pyrazole, 4,6-dihydro-3-iodo-
• 3-iodo-1H,4H,6H-furo3,4-cpyrazole

• MDL： MFCD33019909
• Inchi： 1S/C5H5IN2O/c6-5-3-1-9-2-4(3)7-8-5/h1-2H2,(H,7,8)
• InChI Key： VDSBAUZMBMAFID-UHFFFAOYSA-N
• SMILES： IC1C2COCC=2NN=1

Computed Properties

• Exact Mass: 235.94466g/mol
• Monoisotopic Mass: 235.94466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• Density: 2.287±0.06 g/cm3(Predicted)
• Boiling Point: 412.7±45.0 °C(Predicted)
• pka: 11.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 3-iodo-1H,4H,6H-furo3,4-cpyrazole

Recent Advances in the Study of 3-iodo-1H,4H,6H-furo[3,4-c]pyrazole (CAS: 2580214-11-3): A Promising Scaffold in Medicinal Chemistry

The compound 3-iodo-1H,4H,6H-furo[3,4-c]pyrazole (CAS: 2580214-11-3) has recently emerged as a significant focus in medicinal chemistry due to its unique structural features and potential pharmacological applications. This heterocyclic scaffold combines a fused furan and pyrazole ring system, which is further functionalized with an iodine atom at the 3-position. The presence of the iodine atom not only enhances the compound's reactivity for further derivatization but also contributes to its potential biological activity, particularly in the context of targeted drug design.

Recent studies have highlighted the versatility of this scaffold in various therapeutic areas. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of kinase inhibitors, showing promising activity against several cancer-related kinases. The iodine moiety at the 3-position allows for efficient cross-coupling reactions, enabling the rapid generation of diverse analogs for structure-activity relationship studies. This synthetic flexibility has made 3-iodo-1H,4H,6H-furo[3,4-c]pyrazole a valuable building block in drug discovery programs.

In addition to its synthetic applications, the compound has shown direct biological activity in recent screening campaigns. A study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this scaffold exhibit moderate to potent inhibitory effects against inflammatory enzymes such as COX-2, suggesting potential applications in anti-inflammatory drug development. The unique electronic properties imparted by the fused furan and pyrazole rings appear to contribute to favorable binding interactions with these enzyme targets.

From a structural perspective, computational modeling studies have revealed interesting features of this scaffold. The planar nature of the fused ring system facilitates π-stacking interactions with aromatic residues in protein binding sites, while the iodine atom can participate in halogen bonding with protein targets. These characteristics make 3-iodo-1H,4H,6H-furo[3,4-c]pyrazole particularly attractive for fragment-based drug discovery approaches, as demonstrated in a recent Nature Communications paper describing its use in the development of novel antiviral agents.

The safety profile and pharmacokinetic properties of this scaffold are currently under investigation. Preliminary ADME studies suggest that derivatives maintain reasonable metabolic stability while showing good solubility profiles, addressing two common challenges in drug development. However, researchers note that the iodine atom may present some metabolic liabilities that need to be addressed in later-stage optimization.

Looking forward, the scientific community anticipates expanding applications for this scaffold. Several pharmaceutical companies have included 3-iodo-1H,4H,6H-furo[3,4-c]pyrazole derivatives in their pipelines, particularly for oncology and inflammation indications. The compound's unique combination of synthetic accessibility and biological relevance positions it as an important tool in modern medicinal chemistry, with potential to yield novel therapeutic agents in the coming years.